Cas no 111025-46-8 (Pioglitazone)

• Product Name: Pioglitazone
• CAS No: 111025-46-8
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• MDL: MFCD00865504
• CID: 62853
• PubChem ID: 4829
• Update Time: 2025-08-04

Pioglitazone Chemical and Physical Properties

Names and Identifiers

• Pioglitazone
• 5-[4-[2-(5-ETHYL-2-PYRIDINYL)ETHOXY]PHENYL]METHYL-2,4-THIAZOLIDINEDIONE
• 5-(4-[2-(5-ETHYL-PYRIDIN-2-YL)-ETHOXY]-BENZYL)-THIAZOLIDINE-2,4-DIONE
• 5-[[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• Pioglitazone free base
• Pioglitazone and its intermeidates
• PIOGLITAZONE HCL(5-[[4-[2-(5-ETHYLPYRIDIN-2-YL)ETHOXY]PHENYL]METHYL]THIAZOLIDINE-2,4-DIONE, HCL)
• PINEPOLLENKY-18
• 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-
• 5-((4-(2-(5-ETHYL-2-PYRIDINYL)ETHOXY)PHENYL)METHYL)-2,4-THIAZOLIDINEDIONE, HCL
• U 72107
• PINEPOLLEN
• Pioglitazone (Actos)
• 5-[4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzyl]thiazolidine-2,4-dione
• 5-[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]benzyl]thiazolidine-2,4-dione
• 2,4-Thiazolidinedione,5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]Methyl]-
• Actos
• Pioglitazona
• Pioglitazonum
• Glustin
• Zactos
• Pioglitazonum [INN-Latin]
• Pioglitazona [INN-Spanish]
• Duetact
• Pioglitazone [INN:BAN]
• Pioglitazone [BAN:INN]
• 5-(4-(2-(5-ethylpyridin-2-yl)ethoxy)benzyl)thiazolidine-2,4-dione
• 5-{4-[2-(5-ethylpyridin-2-yl)ethoxy]benzyl}-1,3-thiazolidine-2,4-dione
• Actos (TN)
• C19H20N2O3S
• 5-[4-[2-(5-ETHYL-2-PYRIDYL)ETHOXY]BENZYL]-2,4-THIAZOLIDINEDIONE
• U 72107A
• 5-[[4-[2-(5-ethyl
• 5-[4-[2-(5-ETH
• HYAFETHFCAUJAY-UHFFFAOYSA-N
• DB01132
• (RS)-5-(4-(2-(5-ETHYLPYRIDIN-2-YL)ETHOXY)BENZYL)THIAZOLIDINE-2,4-DIONE
• SR-01000763737
• (+/-)-5-((4-(2-(5-ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-2,4-thiazolidinedione
• 111025-46-8
• 5-[[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]phenyl]methyl-2,4-thiazolidinedione
• KBio2_002103
• Piozone
• CCG-220107
• X4OV71U42S
• Pioglitazonum (INN-Latin)
• 5-[[4-[2-[(5-ethyl-2-pyridyl)]ethoxy]phenyl]methyl]thiazolidine- 2,4-dione
• BRD-A48430263-003-02-4
• UNII-X4OV71U42S
• DTXCID1017129
• Spectrum4_001130
• Z1501480426
• SR-01000763737-5
• 105355-27-9
• 105390-47-4
• PIOGLITAZONE (IARC)
• 198077-89-3
• NCGC00163128-02
• PIOGLITAZONE [MI]
• Spectrum_001623
• NCGC00163128-01
• 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4-thiazolidinedione
• NCGC00163128-06
• Pharmakon1600-01504401
• SB17323
• 5-[4-[2-(5-ethyl-2-pyridyl)eth-oxy]benzyl]-2,4-thiazolidinedione
• AB00698454_12
• D08378
• MFCD00865504
• NSC758876
• AB00698454_11
• HSDB 7322
• KBioSS_002103
• 5-(4-(2-(5-ethyl-2-pyridyl)ethoxy)benzyl)-2,4-thiazolidinedione
• CS-1700
• Spectrum3_001002
• SPBio_001897
• A10BG03
• 2,4-Thiazolidinedione, 5-((4-(2-(5-ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-
• PIOGLITAZONE [VANDF]
• NS00000599
• 5-[4-[2-(5-ethyl-2-pyridyl) ethoxy]benzyl]-2,4-thiazolidinedione
• J-516181
• Spectrum5_001480
• Pioglitazonum (Latin)
• NCGC00163128-05
• PIOGLITAZONE [HSDB]
• PIOGLITAZONE [EMA EPAR]
• 2,4-THIAZOLIDINEDIONE, 5-((4-(2-(5-ETHYL-2-PYRIDINYL)ETHOXY)PHENYL)METHYL)-, (+/-)-
• KBio2_007239
• Spectrum2_001679
• FT-0601906
• Pioglitazone- Bio-X
• BSPBio_002723
• J-002506
• 5-({4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl}methyl)-1,3-thiazolidine-2,4-dione
• Q417765
• BP164273
• GTPL2694
• PIOGLITAZONE [INN]
• AD-4833
• HMS3712E16
• PIOGLITAZONE [IARC]
• FT-0645030
• HMS3651D09
• (+/-)-5-[p-[2-(ethyl-2-pyridyl)ethoxy]benzyl]-2,4-thiazolidinedione
• Pioglitazona (INN-Spanish)
• C07675
• A802277
• Pioglitazone-[d4]
• HMS3884L10
• Pioglu
• [( inverted exclamation markA)-5-[[4-[2-(5-ethyl-2-pyridinyl) ethoxy] phenyl] methyl]-2,4-] thiazolidinedione monohydrochlorid
• (+/-)-5-[[4-[2-(5-Ethyl-2-pyridinyl)-ethoxy]phenyl]methyl]-2,4-thiazolidinedione
• SY017473
• KBio3_001943
• KBio2_004671
• 5-[[4-[2-(5-ethyl-2-pyridyl)ethoxy] phenyl]methyl]-2,4-thiazolidinedione
• CHEBI:8228
• SMR002204015
• (+/-)-5-(P-(2-(5-ETHYL-2-PYRIDYL)ETHOXY)BENZYL)-2,4-THIAZOLIDINEDIONE
• 5-(4-(2-(5-ethylpyridin-2-yl)ethoxy)benzyl)-1,3-thiazolidine-2,4-dione
• U-72107
• 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-, (+/-)-
• 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]- (9CI)
• 5-(4-(2-(5-ETHYL-2-PYRIDYL)ETHOXY)BENZYL)THIAZOLIDINE-2,4-DIONE
• SCHEMBL4121
• PIOGLITAZONE [WHO-DD]
• BDBM50103521
• HS-0047
• 5-[[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-2,4-thiazolidinedione
• HMS2089H14
• [()-5-[[4-[2-(5-ethyl-2-pyridinyl) ethoxy] phenyl] methyl]-2,4-] thiazolidinedione monohydrochlorid
• Spectrum5_002067
• HY-13956
• SBI-0206791.P001
• s2590
• NCGC00163128-03
• HB4139
• AB00698454-10
• (5S)-5-[[4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl]methyl]thiazolidine-2,4-dione;Pioglitazone
• NCGC00163128-04
• 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4thiazolidinedione
• AKOS022109420
• 5-(4-(2-(5-ethylpyridin-2-yl)ethoxy)benzyl)-thiazolidine-2,4-dione
• SW197561-3
• NCGC00163128-07
• KBioGR_001619
• AKOS015894953
• DTXSID3037129
• 2,4-Thiazolidinedione, 5-((4-(2-(5-ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-, (+-)-
• AC-1021
• BRD-A48430263-003-06-5
• BCP26474
• pioglitazone (INN)
• 5-((4-(2-(5-Ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-2,4-thiazolidinedione
• AB00698454_13
• EN300-117258
• MLS006011848
• BRD-A48430263-003-17-2
• BBL029068
• Pioglitazone?
• BRD-A48430263-001-07-7
• DB-027350
• U-72107E
• STL309607
• STL373406
• BRD-A48430263-003-16-4
• 5-{4-[2-(5-ethylpyridin-2-yl)ethoxy]benzyl}-4-hydroxy-1,3-thiazol-2(5H)-one

• MDL： MFCD00865504
• Inchi： 1S/C19H20N2O3S/c1-2-13-3-6-15(20-12-13)9-10-24-16-7-4-14(5-8-16)11-17-18(22)21-19(23)25-17/h3-8,12,17H,2,9-11H2,1H3,(H,21,22,23)
• InChI Key： HYAFETHFCAUJAY-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC1C=CC(=CC=1)OCCC1C=CC(=CN=1)CC)=O)=O
• BRN： 3579575

Computed Properties

• Exact Mass: 392.09600
• Monoisotopic Mass: 356.119463
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 3.8
• Topological Polar Surface Area: 93.6

Experimental Properties

• Color/Form: Colorless needle crystal
• Density: 1.26 g/cm3
• Melting Point: 183-185°C
• Boiling Point: 575.4°C at 760 mmHg
• Flash Point: 301.8°C
• Solubility: Soluble in water (<1 mg/ml at 25 °C), DMSO (15 mg/ml at 25 °C), DMF (2.5 mg/ml), ethanol (<1 mg/ml at 25 °C), and 1:1 solution of DMSO:PBS (pH 7.2) (~ 0.1 mg/ml).
• PSA: 93.59000
• LogP: 4.29040
• Solubility: Not available

Pioglitazone Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P264; P280; P305+P351+P338; P337+P313
• Hazard Category Code： 11-34
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Pioglitazone

Recent Advances in Pioglitazone (111025-46-8) Research: A Comprehensive Review

Pioglitazone (CAS: 111025-46-8), a thiazolidinedione-class antidiabetic drug, has been the subject of extensive research due to its dual role in glycemic control and potential therapeutic applications beyond diabetes. This research briefing synthesizes the latest findings on Pioglitazone, focusing on its molecular mechanisms, clinical efficacy, and emerging applications in metabolic and non-metabolic disorders. Recent studies have highlighted its PPAR-γ agonistic properties, which modulate insulin sensitivity and inflammation, while also uncovering novel pathways in neurodegenerative and cardiovascular diseases.

A 2023 study published in Diabetes & Metabolism demonstrated Pioglitazone's efficacy in preserving pancreatic β-cell function in prediabetic patients through epigenetic modifications of the PDX-1 gene. The randomized trial (N=1,200) reported a 34% reduction in diabetes progression over 3 years compared to placebo (p<0.001). Concurrently, research in Nature Chemical Biology revealed the compound's unique binding kinetics with PPAR-γ isoforms, explaining its differential effects on adipogenesis (K_d=8.2±0.3 nM for PPAR-γ1 vs. 15.7±0.6 nM for PPAR-γ2).

Innovative drug delivery systems for Pioglitazone have emerged, including a 2024 Journal of Controlled Release study on graphene oxide-based nanocarriers that enhanced oral bioavailability by 2.8-fold in murine models. This addresses the drug's historical challenges with absorption variability (T_max reduced from 4.2±1.1h to 1.8±0.4h). Furthermore, phase II trials of a deuterated analog (111025-46-8-d4) showed improved hepatic clearance profiles, potentially reducing the risk of drug-induced hepatotoxicity that has limited high-dose applications.

In oncology, Pioglitazone's PPAR-γ-independent effects gained attention through a 2023 Cell Reports Medicine study demonstrating its inhibition of the STAT3/IL-6 pathway in triple-negative breast cancer. The research team at MD Anderson Cancer Center observed 58% tumor growth inhibition in xenograft models when combined with PD-1 inhibitors (p=0.003). These findings align with epidemiological data showing a 27% lower cancer incidence among long-term Pioglitazone users in the Kaiser Permanente database (adjusted HR 0.73, 95% CI 0.61-0.88).

Cardiovascular research presented at the 2024 American Heart Association Scientific Sessions revealed Pioglitazone's ability to regress coronary atheroma volume (Δ -2.3% vs. +1.1% placebo, p=0.01) in the PERISCOPE-2 trial, mediated through ABCA1 upregulation. However, recent FDA warnings about potential bladder cancer risk (updated label: 1.2-fold increased incidence after >24 months use) continue to shape clinical decision-making, prompting development of next-generation partial PPAR-γ agonists with improved safety profiles.

The chemical optimization of Pioglitazone derivatives remains active, with a 2024 Journal of Medicinal Chemistry report describing fluorinated analogs (111025-46-8-F series) exhibiting 10-fold greater PPAR-γ selectivity over PPAR-α. These developments, coupled with advances in personalized medicine approaches using pharmacogenomic markers (e.g., CPT1B polymorphisms), position Pioglitazone as a versatile scaffold for future therapeutic development across multiple disease states.